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The table below summarizes the available data and identified risks for Flufenacet oxalate, a major

metabolite of the herbicide flufenacet [1].

Assessment Area Key Findings & Identified Risks Data Gaps & Unfinalized Assessments

| Environmental Fate | • Mobility: Classified as "very mobile" in soil (Kfoc 10.6 mL g⁻¹) [1]. •

Persistence: Lab DT₉₀ of 123.0 days (Persistent) [1]. • Groundwater Exposure: Modelling indicates

potential for concentrations above the 0.1 μg/L parametric drinking water limit [2]. | Consumer risk

assessment from drinking water not finalized [2]. | | Ecotoxicology | • Earthworms: Acute 14-day LC₅₀ >

1000 mg kg⁻¹ (Low acute risk) [1]. • Birds & Bees: A high risk was identified for some representative uses

of the parent substance, flufenacet [2]. • Aquatic Organisms: A critical area of concern was identified for

algae [2]. | The groundwater metabolite relevance assessment was not finalized for Flufenacet oxalate [2]. |

Experimental Protocols for Assessment

The ecological risk assessment for Flufenacet oxalate follows standardized regulatory guidelines. Here are

the methodologies for the key tests cited in the reports:

Aerobic Soil Degradation Study: This study determines the persistence of the substance in soil.

Soil samples are fortified with the test substance and incubated in the dark at a constant temperature
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(e.g., 20°C). The decline in concentration is monitored over time, and the DT₅₀ (time for 50%

degradation) and DT₉₀ (time for 90% degradation) values are calculated using regression analysis [1].
Soil Adsorption/Desorption Study (Batch Equilibrium Method): This test measures the mobility of

the substance in soil. A solution of the test substance is equilibrated with a set of representative soil
samples. The adsorbed fraction is determined by analyzing the concentration in the aqueous phase

after centrifugation. The adsorption coefficient Kd and the organic carbon-normalized adsorption
coefficient Koc are then calculated [1].

Earthworm Acute Toxicity Test: This study assesses the short-term risk to soil-dwelling organisms.
Earthworms (e.g., Eisenia foetida) are exposed to the test substance mixed into artificial soil. The

mortality of the earthworms is recorded after 14 days, and the LC₅₀ (lethal concentration for 50% of
the test organisms) is determined [1].

Ecological Risk Assessment Workflow

The following diagram illustrates the logical workflow of a regulatory ecological risk assessment for a

pesticide metabolite, based on the structure of the EFSA report.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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